Cas no 327077-63-4 (N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide)

N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide is a specialized organic compound featuring a thiazole core substituted with methylphenyl groups and a benzamide moiety. Its unique structure imparts potential utility in pharmaceutical and materials science research, particularly in the development of bioactive molecules or functional materials. The presence of the (2Z)-ylidene group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s stability and defined stereochemistry allow for precise modifications, facilitating targeted applications in drug discovery or optoelectronic materials. Its well-characterized synthesis route ensures reproducibility for research and industrial use.
N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide structure
327077-63-4 structure
Product Name:N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
CAS No:327077-63-4
MF:C24H20N2OS
MW:384.493404388428
CID:6583997
PubChem ID:1528690
Update Time:2025-11-02

N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
    • N-[3,4-bis(4-methylphenyl)-1,3-thiazol-2-ylidene]benzamide
    • F0331-0143
    • (Z)-N-(3,4-di-p-tolylthiazol-2(3H)-ylidene)benzamide
    • N-[(2Z)-3,4-bis(4-methylphenyl)-1,3-thiazol-2(3H)-ylidene]benzamide
    • Oprea1_551764
    • SR-01000438165-1
    • AKOS002168553
    • SR-01000438165
    • N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide
    • 327077-63-4
    • Inchi: 1S/C24H20N2OS/c1-17-8-12-19(13-9-17)22-16-28-24(25-23(27)20-6-4-3-5-7-20)26(22)21-14-10-18(2)11-15-21/h3-16H,1-2H3/b25-24-
    • InChI Key: IMOTXGKJMUNFEL-IZHYLOQSSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N(/C/1=N/C(C1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 384.12963444g/mol
  • Monoisotopic Mass: 384.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 58Ų

N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Pricemore >>

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N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Related Literature

Additional information on N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide

Comprehensive Overview of N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS No. 327077-63-4)

N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS No. 327077-63-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and benzamide moieties, exhibits properties that make it a subject of interest for researchers and industry professionals alike. Its molecular structure, which includes 4-methylphenyl groups, contributes to its distinct chemical behavior and potential applications.

The synthesis of N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide involves multi-step organic reactions, often starting from readily available precursors. The thiazole ring, a key structural feature, is known for its stability and versatility in chemical transformations. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, given its potential utility in high-value applications.

One of the most compelling aspects of N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide is its potential role in drug discovery. The thiazole scaffold is a common motif in pharmaceuticals, known for its bioactivity and ability to interact with biological targets. Recent studies have investigated this compound's potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in personalized medicine and targeted therapies.

Beyond pharmaceuticals, N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide has shown promise in material science. Its conjugated system and aromatic groups make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The compound's ability to form stable thin films and its optoelectronic properties are areas of active research, particularly in the context of sustainable energy solutions.

The market for N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide is evolving, driven by increasing demand for high-performance materials and specialty chemicals. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's CAS No. 327077-63-4 serves as a unique identifier, ensuring precise communication across global supply chains.

From an environmental perspective, the production and use of N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide are subject to regulatory scrutiny to ensure safety and sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its synthesis. These efforts align with broader industry trends toward sustainable chemical production.

In summary, N-(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide (CAS No. 327077-63-4) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and versatile properties make it a valuable subject for ongoing research and development. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities in healthcare, electronics, and beyond.

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